Cas no 13771-71-6 (5-Chlorobenzothiophene-2-methanol)
13771-71-6 structure
Product Name:5-Chlorobenzothiophene-2-methanol
CAS No:13771-71-6
MF:C9H7ClOS
MW:198.669280290604
MDL:MFCD12032278
CID:1074596
PubChem ID:23340421
Update Time:2025-11-05
5-Chlorobenzothiophene-2-methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-Chloro-1-benzothiophen-2-yl)methanol
- (5-chloro-benzo[b]thiophen-2-yl)-methanol
- 2-Hydroxymethyl-5-chlor-benzo< b> thiophen
- 5-Chloro-2-hydroxymethylbenzo< b> thiophen
- AG-L-22014
- CTK4C0936
- DE-0700
- SBB092393
- 5-Chlorobenzothiophene-2-methanol
- (5-Chlorobenzo[b]thiophen-2-yl)methanol
- DTXSID40633114
- Benzo[b]thiophene-2-methanol, 5-chloro-
- FCOZSABHIQGAHY-UHFFFAOYSA-N
- A927729
- DB-257808
- AKOS006344059
- 5-Chlorobenzo[b]thiophene-2-methanol
- MFCD12032278
- CS-0021451
- SB33207
- J-501572
- SCHEMBL11485426
- 13771-71-6
-
- MDL： MFCD12032278
- Inchi： 1S/C9H7ClOS/c10-7-1-2-9-6(3-7)4-8(5-11)12-9/h1-4,11H,5H2
- InChI Key： FCOZSABHIQGAHY-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=C(C=1)C=C(CO)S2
Computed Properties
- Exact Mass: 197.99071
- Monoisotopic Mass: 197.9906137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 20.23
5-Chlorobenzothiophene-2-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A169005818-1g |
(5-Chlorobenzo[b]thiophen-2-yl)methanol |
13771-71-6 | 95% | 1g |
$341.12 | 2022-04-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 055436-500mg |
(5-Chloro-1-benzothiophen-2-yl)methanol |
13771-71-6 | >95% | 500mg |
4290.0CNY | 2021-07-13 | |
| TRC | C428970-5mg |
5-Chlorobenzothiophene-2-methanol |
13771-71-6 | 5mg |
$75.00 | 2023-05-18 | ||
| TRC | C428970-10mg |
5-Chlorobenzothiophene-2-methanol |
13771-71-6 | 10mg |
$110.00 | 2023-05-18 | ||
| TRC | C428970-25mg |
5-Chlorobenzothiophene-2-methanol |
13771-71-6 | 25mg |
$178.00 | 2023-05-18 | ||
| TRC | C428970-50mg |
5-Chlorobenzothiophene-2-methanol |
13771-71-6 | 50mg |
$293.00 | 2023-05-18 | ||
| TRC | C428970-100mg |
5-Chlorobenzothiophene-2-methanol |
13771-71-6 | 100mg |
$523.00 | 2023-05-18 | ||
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 28R0039-1g |
(5-Chloro-benzo[b]thiophen-2-yl)-methanol |
13771-71-6 | 96% | 1g |
2527.17CNY | 2021-05-07 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 28R0039-5g |
(5-Chloro-benzo[b]thiophen-2-yl)-methanol |
13771-71-6 | 96% | 5g |
8463.46CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 055436-500mg |
(5-Chloro-1-benzothiophen-2-yl)methanol |
13771-71-6 | >95% | 500mg |
4290CNY | 2021-05-07 |
5-Chlorobenzothiophene-2-methanol Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
13771-71-6 (5-Chlorobenzothiophene-2-methanol) Related Products
- 30689-48-6(Naphtho[2,1-b]thiophene-2-methanol)
- 234107-53-0((6-Chloro-1-benzothiophen-2-yl)methanol)
- 13771-75-0(5-Chloro-1-benzothiophene-2-carboxylic acid)
- 23967-57-9(4-chloro-1-benzothiophene-2-carboxylic acid)
- 30489-80-6(Benzo[b]thiophene, 5-chloro-2-methyl-)
- 216575-42-7(4-Chlorobenzobthiophene-2-methanol)
- 124168-55-4((3-chloro-1-benzothiophen-2-yl)methanol)
- 17890-56-1(2-(Hydroxymethyl)benzobthiophene)
- 26018-73-5(6-Chloro-1-benzothiophene-2-carboxylic acid)
- 22962-49-8(5-methylbenzobthiophene-2-methanol)
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